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Compound of Interest

Compound Name: Sulfo-Cy5 hydrazide

Cat. No.: B12395839

An In-Depth Technical Guide to Sulfo-Cy5 Hydrazide: Structure, Properties, and Applications

Introduction

Sulfo-Cy5 hydrazide is a water-soluble, far-red fluorescent dye widely utilized in biological and
biomedical research for the labeling and detection of biomolecules.[1] As a sulfonated
derivative of the popular Cyanine5 (Cy5) dye, it possesses two negatively charged sulfo groups
that confer excellent water solubility, making it ideal for bioconjugation reactions in aqueous
environments without the need for organic co-solvents.[2][3][4][5] This guide provides a
comprehensive overview of the chemical structure, properties, and core applications of Sulfo-
Cy5 hydrazide, with a focus on its utility for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

Sulfo-Cy5 hydrazide is characterized by the classic polymethine chain flanked by two indoline
rings, which is responsible for its spectral properties. The key features are the addition of
sulfonate groups for water solubility and a terminal hydrazide group for reactivity. The
hydrazide functional group enables the dye to react specifically with carbonyl groups
(aldehydes and ketones) to form stable hydrazone linkages.

Physicochemical Properties
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The key physical and chemical properties of Sulfo-Cy5 hydrazide are summarized in the table
below. Its high water solubility is a significant advantage for labeling sensitive biological
samples like proteins and antibodies.

Property Value Reference(s)
Appearance Dark blue solid

Molecular Formula C32H40N40O7S2

Molecular Weight 656.83 g/mol

CAS Number 2055138-61-7

Very good in water; good in

Solubility DMF and DMSO

Fluorescent Properties

Sulfo-Cy5 is known for its bright fluorescence, high photostability, and a large extinction
coefficient, making it a highly sensitive label for various applications. Its emission in the far-red
spectrum is advantageous for biological imaging, as it minimizes interference from cellular
autofluorescence.

Property Value Reference(s)
Excitation Maximum (Aex) ~646 nm
Emission Maximum (Aem) ~662 nm

Molar Extinction Coefficient (g) 271,000 L-mol~t-cm™1

Fluorescence Quantum Yield

0.28
(@)
Stokes Shift ~16 nm
Correction Factor (CFze0) 0.04
Correction Factor (CF2s0) 0.04
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Reaction Chemistry: Labeling of Carbonyl Groups

The primary application of Sulfo-Cy5 hydrazide is the covalent labeling of molecules
containing aldehyde or ketone functionalities. The hydrazide group undergoes a nucleophilic
addition-elimination reaction with the carbonyl group to form a stable hydrazone bond. This
reaction is efficient and can be performed in aqueous conditions, which is critical for
maintaining the integrity of biomolecules like antibodies and proteins.

Reaction of Sulfo-Cy5 Hydrazide with an Aldehyde

Sulfo-Cy5-NH-NH:2 R-CHO

pH 4-6

Sulfo-Cy5-NH-N=CH-R <€

H20

Click to download full resolution via product page
Caption: Reaction of Sulfo-Cy5 hydrazide with an aldehyde to form a stable hydrazone.

Experimental Protocols and Methodologies

Sulfo-Cy5 hydrazide is particularly useful for labeling glycoproteins, where cis-diol groups
within the sugar moieties can be oxidized to generate reactive aldehyde groups.
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Protocol: Labeling of Glycoproteins via Periodate
Oxidation

This protocol outlines the general steps for labeling glycoproteins with Sulfo-Cy5 hydrazide
after creating aldehyde groups through sodium periodate oxidation.

1. Materials and Reagents:
o Glycoprotein solution (e.g., 1-5 mg/mL in PBS)
e Sulfo-Cy5 hydrazide
e Sodium meta-periodate (NalOa) solution (freshly prepared, e.g., 20 mM in water)
o Reaction Buffer (e.g., 100 mM sodium acetate, pH 5.5)
e Quenching solution (e.g., 1 M glycerol or ethylene glycol)
 Purification column (e.g., size-exclusion chromatography, SEC)
2. Experimental Procedure:
¢ Oxidation of Glycoprotein:
o Dissolve the glycoprotein in the reaction buffer.

o Add the freshly prepared sodium periodate solution to the glycoprotein solution. A typical
molar ratio is 10-20 fold excess of periodate to protein.

o Incubate the reaction in the dark at 4°C for 30-60 minutes.

o Quench the excess periodate by adding a quenching solution and incubating for 10
minutes.

o Remove excess periodate and byproducts by buffer exchange using a desalting column
equilibrated with the reaction buffer (pH 5.5).

e Labeling with Sulfo-Cy5 Hydrazide:
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o Dissolve Sulfo-Cy5 hydrazide in water or DMSO to prepare a stock solution (e.g., 10
mM).

o Add the Sulfo-Cy5 hydrazide stock solution to the oxidized glycoprotein solution. A 20-50
fold molar excess of dye to protein is a common starting point.

o Incubate the reaction for 2-4 hours at room temperature or overnight at 4°C, protected
from light.

 Purification of the Conjugate:
o Remove unreacted, free Sulfo-Cy5 hydrazide from the labeled glycoprotein conjugate.

o Size-exclusion chromatography (e.g., a PD-10 or Sephadex G-25 column) is commonly
used. Equilibrate the column with the desired storage buffer (e.g., PBS, pH 7.4).

o Apply the reaction mixture to the column. The labeled protein will elute in the void volume,
while the smaller, unbound dye molecules will be retained and elute later.

o Collect the colored fractions corresponding to the labeled protein.
3. Characterization:

o Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at
280 nm (for the protein) and 646 nm (for Sulfo-Cy5). The DOL can be calculated using the
Beer-Lambert law, applying the correction factor for the dye's absorbance at 280 nm.
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Caption: Workflow for labeling glycoproteins with Sulfo-Cy5 hydrazide.
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Applications in Research and Development

The high water solubility and specific reactivity of Sulfo-Cy5 hydrazide make it a versatile tool
for numerous applications:

o Glycoprotein and Antibody Labeling: The most common application is the site-specific
labeling of glycoproteins and antibodies on their carbohydrate moieties after periodate
oxidation. This preserves the antigen-binding sites of antibodies, which can be compromised
when targeting amine groups.

o Fluorescence Microscopy and Flow Cytometry: Sulfo-Cy5 labeled biomolecules are used as
probes for high-contrast imaging of cellular structures and for precise cell sorting and
analysis in flow cytometry.

e Molecular Probes: It can be used to create fluorescent probes for studying biomolecular
interactions in various bioanalytical assays.

o Labeling of Oxidized Proteins: Proteins damaged by oxidative stress can generate carbonyl
groups, which can then be specifically detected and quantified using Sulfo-Cy5 hydrazide.

Storage and Handling

For long-term stability, Sulfo-Cy5 hydrazide should be stored at -20°C in the dark and
desiccated. When preparing stock solutions, it is advisable to use high-quality anhydrous
solvents like DMSO or DMF, or directly in an aqueous buffer if used immediately. Stock
solutions should also be stored at -20°C or -80°C and protected from light and moisture.
Transportation can be done at room temperature for short periods (up to 3 weeks).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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